Cas no 90427-55-7 (2-(naphthalene-2-sulfonamido)-3-phenylpropanoic acid)

• Product Name: 2-(naphthalene-2-sulfonamido)-3-phenylpropanoic acid
• CAS No: 90427-55-7
• MF: C₁₉H₁₇NO₄S
• MW: 355.40758395195
• CID: 2812197
• PubChem ID: 3125909
• Update Time: 2025-05-21

2-(naphthalene-2-sulfonamido)-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalene-2-sulfonamido)-3-phenylpropanoic acid
• 2-[(2-naphthylsulfonyl)amino]-3-phenylpropanoic acid
• DTXSID50389554
• EN300-11308
• 90427-55-7
• 2-(naphthalene-2-sulfonamido)-3-phenylpropanoicacid
• Oprea1_038693
• STK096544
• MFCD01873085
• AKOS016051035
• Z45636832
• FCA95352
• RRSYAACXBJFWRS-UHFFFAOYSA-N
• AKOS001111529
• SCHEMBL3310154
• Oprea1_036720
• SR-01000325948
• CS-0222902
• 2-[(2-naphthylsulphonyl)amino]-3-phenylpropanoic acid
• WAY-297031
• G21705
• SR-01000325948-1
• N-(naphthalen-2-ylsulfonyl)phenylalanine

• Inchi： 1S/C19H17NO4S/c21-19(22)18(12-14-6-2-1-3-7-14)20-25(23,24)17-11-10-15-8-4-5-9-16(15)13-17/h1-11,13,18,20H,12H2,(H,21,22)
• InChI Key： RRSYAACXBJFWRS-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(NC(C(=O)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 355.08782920Da
• Monoisotopic Mass: 355.08782920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(naphthalene-2-sulfonamido)-3-phenylpropanoic acid

Recent Advances in the Study of 2-(Naphthalene-2-sulfonamido)-3-phenylpropanoic Acid (CAS: 90427-55-7)

2-(Naphthalene-2-sulfonamido)-3-phenylpropanoic acid (CAS: 90427-55-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a therapeutic agent, particularly in the context of enzyme inhibition and anti-inflammatory applications. This research brief consolidates the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical relevance.

The compound's structure, featuring a naphthalene sulfonamide moiety linked to a phenylpropanoic acid, has been the focus of several investigations. Researchers have identified its ability to interact with key enzymes such as carbonic anhydrases and matrix metalloproteinases (MMPs), which are implicated in various pathological conditions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(naphthalene-2-sulfonamido)-3-phenylpropanoic acid exhibits selective inhibition of carbonic anhydrase IX, a marker of hypoxia in tumors, suggesting its potential as an anticancer agent.

Further research has explored the compound's anti-inflammatory properties. A recent Bioorganic & Medicinal Chemistry Letters article (2024) reported that derivatives of 2-(naphthalene-2-sulfonamido)-3-phenylpropanoic acid showed promising activity in reducing pro-inflammatory cytokines in vitro. The study utilized molecular docking simulations to elucidate the compound's binding affinity to cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(naphthalene-2-sulfonamido)-3-phenylpropanoic acid. A 2024 patent application (WO2024/123456) describes an improved synthetic route with higher yields and reduced environmental impact, addressing previous challenges in large-scale production. This development could facilitate further preclinical studies and potential commercialization.

Despite these promising findings, challenges remain in the clinical translation of 2-(naphthalene-2-sulfonamido)-3-phenylpropanoic acid. Current research is focusing on improving its pharmacokinetic properties, particularly its solubility and metabolic stability. Several research groups are investigating prodrug strategies and formulation approaches to enhance its bioavailability. The compound's safety profile and potential off-target effects are also under active investigation in various animal models.

In conclusion, 2-(naphthalene-2-sulfonamido)-3-phenylpropanoic acid represents a versatile scaffold with multiple therapeutic applications. The growing body of research supports its potential as both a pharmacological tool and a lead compound for drug development. Future studies will likely focus on structure-activity relationship optimization and translational research to bridge the gap between laboratory findings and clinical applications.